Cas no 1804064-38-7 (Ethyl 2-(3-bromopropyl)-4-(hydroxymethyl)benzoate)

• Product Name: Ethyl 2-(3-bromopropyl)-4-(hydroxymethyl)benzoate
• CAS No: 1804064-38-7
• MF: C₁₃H₁₇BrO₃
• MW: 301.176283597946
• CID: 4955677
• Update Time: 2025-05-25

Ethyl 2-(3-bromopropyl)-4-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromopropyl)-4-(hydroxymethyl)benzoate

• Inchi： 1S/C13H17BrO3/c1-2-17-13(16)12-6-5-10(9-15)8-11(12)4-3-7-14/h5-6,8,15H,2-4,7,9H2,1H3
• InChI Key： WWRNZVFCMUNTNU-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(CO)C=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 233
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5

Additional information on Ethyl 2-(3-bromopropyl)-4-(hydroxymethyl)benzoate

Comprehensive Overview of Ethyl 2-(3-bromopropyl)-4-(hydroxymethyl)benzoate (CAS No. 1804064-38-7)

Ethyl 2-(3-bromopropyl)-4-(hydroxymethyl)benzoate (CAS No. 1804064-38-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This ester derivative, featuring a bromopropyl side chain and a hydroxymethyl functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₃H₁₇BrO₃, highlights its potential for further functionalization, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for high-purity intermediates like Ethyl 2-(3-bromopropyl)-4-(hydroxymethyl)benzoate has surged, driven by advancements in targeted drug delivery systems and green chemistry. Researchers are particularly interested in its role in synthesizing biocompatible polymers and prodrugs, aligning with the global shift toward sustainable and efficient chemical processes. The compound’s benzoate core also offers compatibility with catalyzed cross-coupling reactions, a hot topic in modern organic synthesis.

From an analytical perspective, CAS No. 1804064-38-7 is characterized by its distinct spectroscopic signatures, including NMR and mass spectrometry profiles, which are critical for quality control in industrial-scale production. Laboratories prioritize its storage stability and solubility in polar solvents, addressing common queries about its handling and application. These properties make it a subject of interest in patent literature and academic journals, where its synthetic routes are frequently optimized.

The compound’s relevance extends to life sciences, where its derivatives are explored for bioactivity modulation. For instance, the hydroxymethyl group enables conjugation with biomolecules, a technique widely discussed in drug formulation forums. Additionally, its bromine moiety facilitates palladium-catalyzed reactions, a trending subtopic in medicinal chemistry circles. Such features resonate with search trends around "advanced synthetic intermediates" and "custom chemical building blocks."

In conclusion, Ethyl 2-(3-bromopropyl)-4-(hydroxymethyl)benzoate exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications—from pharmaceutical development to material engineering—underscore its importance in addressing contemporary challenges like precision synthesis and environmental compliance. As industries increasingly adopt structure-activity relationship (SAR) studies, this compound’s role is poised to expand further.